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Compound of Interest

Compound Name: Benzenesulfonate

Cat. No.: B8485628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of various benzenesulfonate salts. The information is curated for professionals in

research and drug development, with a focus on data clarity, experimental reproducibility, and

logical workflows.

Core Physical Properties of Benzenesulfonate Salts
The selection of an appropriate salt form is a critical step in drug development, influencing key

biopharmaceutical properties such as solubility, stability, and bioavailability. Benzenesulfonate
salts are frequently utilized to modify the physicochemical characteristics of active

pharmaceutical ingredients (APIs). This section summarizes the key physical properties of

several common benzenesulfonate salts in a comparative format.

Data Presentation
The following table summarizes the available quantitative data for the melting point and

solubility of various benzenesulfonate salts.
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Salt Name
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Solubility

Sodium

Benzenesulfo

nate

515-42-4 C₆H₅NaO₃S 180.16 450

Soluble in

water; slightly

soluble in hot

ethanol.[1][2]

[3][4][5][6]

Potassium

Benzenesulfo

nate

934-55-4 C₆H₅KO₃S 196.27
50-51

(anhydrous)

Soluble in

water and

alcohol;

slightly

soluble in

benzene.[7]

[8][9][10]

Ammonium

Benzenesulfo

nate

19402-64-3 C₆H₉NO₃S 175.21 ~220

Soluble in

water and

alcohol.[11]

[12][13][14]

Calcium

Dodecylbenz

enesulfonate

26264-06-2
C₃₆H₅₈CaO₆S

₂
691.05 Not available

Slightly

soluble in

water; soluble

in organic

solvents like

methanol,

toluene, and

xylene.[15]

[16]

Note: The melting point of some salts, like sodium benzenesulfonate, may represent

decomposition temperatures. Solubility is a qualitative description unless specific quantitative

data is provided.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chembk.com/en/chem/Sodium%20Benzenesulfonate
https://www.chemnet.com/United-States/Products/Sodium-Benzenesulfonate/Suppliers-0-0.html
https://www.p-toluenesulfonicacid-ptbba.com/product/sodium-benzenesulfonate/
https://en.wikipedia.org/wiki/Sodium_benzenesulfonate
https://cymitquimica.com/cas/515-42-4/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5213173.aspx
https://www.smolecule.com/products/s656513
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-benzenesulphonate
https://www.alfa-chemistry.com/cas_934-55-4.htm
https://wap.guidechem.com/encyclopedia/potassium-benzenesulfonate-dic229840.html
https://www.guidechem.com/encyclopedia/ammonium-benzenesulfonate-dic19896.html
https://www.alfa-chemistry.com/cas_19402-64-3.htm
https://www.benchchem.com/product/b103265
https://www.scbt.com/p/ammonium-benzenesulfonate-19402-64-3
https://www.ataman-chemicals.com/en/products/calcium-dodecylbenzene-sulfonate-5312.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7292149.htm
https://www.benchchem.com/product/b8485628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8485628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurate and reproducible experimental data are the foundation of robust drug development.

This section details the standard methodologies for determining the key physical properties of

benzenesulfonate salts.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol outlines a common method for determining the melting point of benzenesulfonate
salts.[17][18][19][20]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Finely grind the benzenesulfonate salt sample using a mortar and

pestle.

Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3

mm by tapping the sealed end on a hard surface.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For a substance with a known approximate melting point, heat rapidly to about 20°C below

the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.
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For an unknown substance, a preliminary rapid heating can be performed to determine an

approximate melting range, followed by a slower, more accurate measurement with a

fresh sample.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first liquid droplet appears (the onset of melting) and the temperature at which the

entire sample becomes a clear liquid (the completion of melting). This range is the melting

point of the substance.

Purity Check: A sharp melting point range (typically 0.5-1°C) is indicative of a pure

compound, while a broad melting range suggests the presence of impurities.[17]

Solubility Determination
Solubility is a critical parameter that influences a drug's dissolution rate and bioavailability. The

following is a general protocol for the qualitative and semi-quantitative determination of the

solubility of benzenesulfonate salts.[21][22][23][24]

Materials:

Benzenesulfonate salt sample

A series of solvents (e.g., water, ethanol, methanol, acetone, hexane)

Test tubes and rack

Vortex mixer or stirring apparatus

Analytical balance

Graduated cylinders or pipettes

Procedure for Qualitative Solubility:

Sample Preparation: Weigh a small, consistent amount of the benzenesulfonate salt (e.g.,

10 mg) and place it into a series of labeled test tubes.

Solvent Addition: Add a fixed volume of each solvent (e.g., 1 mL) to the respective test tubes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b8485628?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.saltise.ca/wp-content/uploads/2021/03/CLAW-ORGANIC-INTRO-TO-SOLUBILITY-Workflow.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://www.benchchem.com/product/b8485628?utm_src=pdf-body
https://www.benchchem.com/product/b8485628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8485628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Vigorously agitate the mixtures using a vortex mixer or by continuous stirring for a set

period (e.g., 1-2 minutes).

Observation: Visually inspect the tubes for the presence of undissolved solid. Classify the

solubility as:

Soluble: No solid particles are visible.

Slightly soluble: A small amount of solid remains.

Insoluble: The majority of the solid remains undissolved.

Procedure for Semi-Quantitative Solubility (Equilibrium Solubility Method):

Saturated Solution Preparation: Add an excess amount of the benzenesulfonate salt to a

known volume of the solvent in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the undissolved solid to settle. If necessary, centrifuge or filter the

suspension to obtain a clear supernatant.

Concentration Analysis: Accurately measure the concentration of the dissolved salt in the

supernatant using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or

gravimetric analysis after solvent evaporation).

Solubility Calculation: Express the solubility as the mass of solute per volume or mass of

solvent (e.g., mg/mL or g/100g ).

X-ray Crystallography
X-ray crystallography is a powerful technique for determining the three-dimensional atomic and

molecular structure of a crystal. The crystal structure provides invaluable information on the

solid-state properties of a drug substance.

Crystal Growth: The primary and often most challenging step is growing a single crystal of

suitable size and quality (typically 0.1-0.5 mm in all dimensions). Common methods include:
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Slow Evaporation: A saturated solution of the benzenesulfonate salt is allowed to stand

undisturbed, and the solvent evaporates slowly, leading to crystal formation.[25]

Slow Cooling: A saturated solution at an elevated temperature is slowly cooled, causing the

solubility to decrease and crystals to form.

Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then

placed in a larger sealed container with a more volatile solvent in which the compound is

less soluble. The vapor of the second solvent slowly diffuses into the first, inducing

crystallization.[26]

Data Collection and Structure Determination:

Crystal Mounting: A suitable single crystal is mounted on a goniometer head. For air-

sensitive samples, this is done under an inert oil.[27]

X-ray Diffraction: The crystal is irradiated with a monochromatic X-ray beam. The X-rays are

diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique

diffraction pattern.

Data Processing: The intensities and positions of the diffracted spots are measured and

processed to determine the unit cell dimensions and the symmetry of the crystal.

Structure Solution and Refinement: The diffraction data is used to solve the phase problem

and generate an initial electron density map. This map is then interpreted to build a

molecular model, which is refined against the experimental data to obtain the final crystal

structure.

Mandatory Visualizations
The following diagrams, created using Graphviz, illustrate key logical workflows and concepts

relevant to the study and application of benzenesulfonate salts in drug development.
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Drug Development Workflow for Salt Selection
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Caption: A logical workflow for drug salt selection and development.
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Experimental Workflow for Physical Property Determination
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Caption: A workflow for determining key physical properties.
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Hypothesized Signaling Pathway Inhibition by a Benzenesulfonate Derivative
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Caption: A potential mechanism of action for anticancer benzenesulfonates.[28]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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